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Compound of Interest

Compound Name: Indole-3-carbinol hydrate
CAS No.: 123334-15-6
Cat. No.: B053685
Get Quote
. J

Executive Safety Summary

Indole-3-carbinol (I3C) (CAS: 700-06-1) is a phytochemical utilized extensively in oncology
research for its conversion into diindolylmethane (DIM) in acidic environments. While not
classified as acutely toxic or carcinogenic, it presents specific handling challenges due to its
irritant properties, pungent odor, and high sensitivity to light and oxidation.

Immediate Action Required:
e Primary Hazard: Skin, eye, and respiratory irritation (H315, H319, H335).

+ Hidden Hazard: Rapid transdermal permeation when dissolved in DMSO (Dimethyl
sulfoxide).

+ Operational Criticality: Material degrades rapidly upon exposure to light and heat
(discoloration from off-white to pink/brown indicates oxidation).

Personal Protective Equipment (PPE) Matrix
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The selection of PPE must adapt to the state of the matter (Solid vs. Solution). Standard nitrile
gloves are insufficient for long-duration handling of I3C in organic solvents like DMSO.

PPE Category

Solid / Powder
Handling

Solution Handling
(DMSO/Ethanol)

Rationale &
Causality

Hand Protection

Standard Nitrile (0.11

mm)

Double Gloving or
Chem-Rated Nitrile
(>0.2 mm)

DMSO Permeation:
DMSO carries
dissolved I3C through
standard thin nitrile in
<5 mins. Double
gloving provides a
"sacrificial" outer

layer.

Respiratory

N95 / P2 Mask (if

outside hood)

Fume Hood

(Mandatory)

I3C dust is an airway
irritant. Solutions
generate vapors; the
odor (rotting cabbage)
iS a potent nuisance
and psychological

stressor.

Eye Protection

Safety Glasses (Side
shields)

Chemical Splash
Goggles

Protects against dust
entry (solid) and
splashes (liquid).
Contact lenses should
not be worn when
handling organic

solvents.

Body Protection

Lab Coat
(Cotton/Poly)

Lab Coat + Apron (if

high volume)

Prevents
contamination of

street clothes.

Engineering Controls & Operational Workflow
A. Storage & Stability (The "Cold Chain")
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I3C is chemically unstable. Improper storage leads to the formation of oligomers even before
experimental use.

o Temperature: Store at -20°C for long-term (>1 month) or 4°C for short-term.

o Light: Light exposure accelerates oxidation. Wrap containers in aluminum foil or use amber
glass.

e Atmosphere: Hygroscopic. Store with desiccant.

B. Weighing & Solubilization Protocol

o Step 1: Preparation. Allow the vial to equilibrate to room temperature before opening. This
prevents condensation from forming inside the cold vial, which hydrolyzes the compound.

o Step 2: Weighing. Perform all weighing inside a Chemical Fume Hood.

o Why? The odor is distinct and unpleasant. Dust containment prevents mucosal irritation.
o Step 3: Solubilization.

o Solvent: DMSO (Solubility ~3 mg/mL) or Ethanol (~10 mg/mL).[1]

o Technique: Purge the solvent with inert gas (Nitrogen or Argon) to remove dissolved
oxygen before adding 13C. This extends the half-life of the solution.

o Usage Window: Aqueous solutions degrade within 24 hours. Prepare fresh.

Visualizing the Safety Workflow

The following diagram outlines the decision logic for handling 13C, prioritizing the mitigation of
DMSO permeation risks and degradation.
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Figure 1: Operational safety workflow for Indole-3-carbinol, highlighting the critical control point
during solubilization where PPE requirements escalate due to solvent permeation risks.

Emergency Response & Waste Disposal
Accidental Exposure[2]

o Skin Contact (Solid): Wash with soap and water for 15 minutes.

e Skin Contact (DMSO Solution):IMMEDIATE and aggressive washing. DMSO accelerates the
absorption of 13C into the bloodstream. Do not use ethanol to wash skin (increases
permeability). Use copious water.[3][4][5]

o Eye Contact: Flush with eyewash station for 15 minutes.

Waste Disposal[2][3][4][6]

 Classification: Non-hazardous organic waste (unless mixed with highly toxic solvents).
o Protocol: Collect in a dedicated "Organic Solvents" carboy.

o Prohibition: Do NOT dispose of down the drain. While I3C is biodegradable, laboratory
guantities can disrupt local water treatment biology and the odor is persistent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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